Cas no 2227922-52-1 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid)

Technical Introduction: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid is a chiral Fmoc-protected amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include a cyclohexyl backbone and a pent-4-enoic acid moiety, offering steric and conformational diversity for tailored molecular design. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), facilitating selective deprotection under mild basic conditions. The racemic mixture provides flexibility for enantiomeric resolution or screening. This compound is particularly valuable for introducing constrained cyclohexyl motifs and unsaturated side chains into peptides, enhancing binding affinity or modulating physicochemical properties. Suitable for research in drug discovery and bioconjugation, it combines synthetic versatility with structural precision.
rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid structure
2227922-52-1 structure
Product Name:rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
CAS No:2227922-52-1
MF:C27H30N2O5
MW:462.537507534027
CID:6585905
PubChem ID:165573260
Update Time:2025-11-01

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
    • rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
    • EN300-1565660
    • 2227922-52-1
    • Inchi: 1S/C27H30N2O5/c1-2-9-24(26(31)32)28-25(30)21-14-7-8-15-23(21)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h2-6,10-13,21-24H,1,7-9,14-16H2,(H,28,30)(H,29,33)(H,31,32)/t21-,23+,24?/m1/s1
    • InChI Key: JKWMDEXIOFCERW-RZVHPXSESA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(NC(C(=O)O)CC=C)=O)=O

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 105Ų

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1565660-0.05g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
0.05g
$2829.0 2023-06-04
Enamine
EN300-1565660-0.1g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
0.1g
$2963.0 2023-06-04
Enamine
EN300-1565660-0.25g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
0.25g
$3099.0 2023-06-04
Enamine
EN300-1565660-0.5g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
0.5g
$3233.0 2023-06-04
Enamine
EN300-1565660-1.0g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
1g
$3368.0 2023-06-04
Enamine
EN300-1565660-2.5g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
2.5g
$6602.0 2023-06-04
Enamine
EN300-1565660-5.0g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
5g
$9769.0 2023-06-04
Enamine
EN300-1565660-10.0g
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
10g
$14487.0 2023-06-04
Enamine
EN300-1565660-50mg
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
50mg
$2829.0 2023-09-24
Enamine
EN300-1565660-100mg
rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
2227922-52-1
100mg
$2963.0 2023-09-24

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid

Comprehensive Overview of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1)

In the realm of synthetic organic chemistry and pharmaceutical research, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate stereochemistry and functional groups, is widely utilized in peptide synthesis and drug discovery. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability.

The compound's CAS No. 2227922-52-1 serves as a unique identifier, ensuring precise referencing in academic and industrial settings. Researchers often search for "Fmoc-protected amino acid derivatives" or "cyclohexylformamido pentenoic acid applications," reflecting the growing demand for specialized building blocks in bioconjugation and medicinal chemistry. Its structural features, including the pent-4-enoic acid moiety, enable further functionalization, making it a versatile intermediate for designing novel therapeutics.

Recent advancements in peptide-based drug development have spotlighted compounds like rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid. With the rise of personalized medicine and targeted therapies, the need for high-purity, stereochemically defined intermediates has surged. This compound's role in synthesizing peptide inhibitors and bioconjugates aligns with trends in oncology and autoimmune disease research, where precision and modularity are paramount.

From a synthetic perspective, the cyclohexylformamido segment contributes to the compound's rigidity, potentially enhancing binding affinity in drug-receptor interactions. Meanwhile, the Fmoc group ensures compatibility with automated peptide synthesizers, addressing the industry's push toward automation and high-throughput screening. Queries such as "how to remove Fmoc group in peptide synthesis" or "best practices for handling Fmoc-amino acids" underscore the practical challenges and solutions associated with this chemistry.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike hazardous reagents, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid is typically handled under standard laboratory conditions, minimizing risks. Its applications in green chemistry initiatives—such as solvent optimization and waste reduction—further enhance its appeal. Researchers frequently explore "sustainable peptide synthesis methods" or "eco-friendly Fmoc deprotection," highlighting the intersection of innovation and sustainability.

In summary, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1) represents a critical tool in modern chemical synthesis. Its structural complexity, coupled with its relevance to cutting-edge therapeutic strategies, ensures its continued prominence in scientific literature and industrial workflows. As the field evolves, this compound will likely remain at the forefront of discussions on peptide engineering, drug design, and process optimization.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.